Cas no 302912-25-0 (3-Isocyanato-1,2-dimethyl-4-nitrobenzene)

3-Isocyanato-1,2-dimethyl-4-nitrobenzene structure
302912-25-0 structure
Product Name:3-Isocyanato-1,2-dimethyl-4-nitrobenzene
CAS No:302912-25-0
MF:C9H8N2O3
MW:192.1714220047
CID:299330
PubChem ID:24873603
Update Time:2025-04-19

3-Isocyanato-1,2-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-isocyanato-3,4-dimethyl-1-nitro-
    • 3-isocyanato-1,2-dimethyl-4-nitrobenzene
    • 2,3-Dimethyl-6-nitrophenyl isocyanate
    • 302912-25-0
    • 2,3-Dimethyl-6-nitrophenyl isocyanate, 97%
    • 2 3-DIMETHYL-6-NITROPHENYL ISOCYANATE
    • SCHEMBL3842832
    • Benzene, 2-isocyanato-3,4-dimethyl-1-nitro-
    • J-017875
    • 2-ISOCYANATO-3,4-DIMETHYL-1-NITROBENZENE
    • DTXSID50391894
    • 3-Isocyanato-1,2-dimethyl-4-nitrobenzene
    • MDL: MFCD01863697
    • Inchi: 1S/C9H8N2O3/c1-6-3-4-8(11(13)14)9(7(6)2)10-5-12/h3-4H,1-2H3
    • InChI Key: GCYYCDNYQBZIKN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C)=C(C)C=1N=C=O)=O

Computed Properties

  • Exact Mass: 192.05300
  • Monoisotopic Mass: 192.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.24
  • Melting Point: 88-92 °C (lit.)
  • Boiling Point: 321.6°C at 760 mmHg
  • Flash Point: 148.3°C
  • Refractive Index: 1.569
  • PSA: 75.25000
  • LogP: 2.70210
  • Solubility: Not determined

3-Isocyanato-1,2-dimethyl-4-nitrobenzene Security Information

3-Isocyanato-1,2-dimethyl-4-nitrobenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Isocyanato-1,2-dimethyl-4-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B448823-50mg
3-Isocyanato-1,2-dimethyl-4-nitrobenzene
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$ 50.00 2022-06-07
TRC
B448823-100mg
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$ 65.00 2022-06-07
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D300710-5g
3-Isocyanato-1,2-dimethyl-4-nitrobenzene
302912-25-0 95%
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¥1338.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥411.90 2023-09-03
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